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Compound of Interest

Compound Name: 2-(4-Bromophenyl)propan-2-ol

Cat. No.: B1280599 Get Quote

Essential Safety and Handling Guide for 2-(4-
Bromophenyl)propan-2-ol
This guide provides critical safety and logistical information for the proper handling and

disposal of 2-(4-Bromophenyl)propan-2-ol, ensuring the safety of laboratory personnel and

compliance with standard safety protocols. The following procedures are designed for

researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Bromophenyl)propan-2-ol is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2] Adherence to the following

personal protective equipment (PPE) guidelines is mandatory to minimize exposure and ensure

personal safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-(4-
Bromophenyl)propan-2-ol
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Personal Protective

Equipment
Specifications Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield may also be required.[1]

[3]

To protect against splashes

and airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile or

neoprene) inspected prior to

use.[4][5]

To prevent skin contact which

can cause irritation.[1][4]

Protective Clothing

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls.[1]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

or if irritation is experienced.

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator may be

used.[4]

To prevent respiratory irritation

from dust, fumes, or vapors.[1]

[4]

Operational and Handling Plan
A systematic approach to handling 2-(4-Bromophenyl)propan-2-ol is crucial for maintaining a

safe laboratory environment.

Step 1: Preparation and Engineering Controls

Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.

[1][2]

An emergency eye wash fountain and safety shower should be readily accessible in the

immediate vicinity of any potential exposure.[3]
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Keep the container tightly closed when not in use.[1]

Step 2: Handling the Chemical

Avoid contact with skin, eyes, and clothing.[5][6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling the substance.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Step 3: Storage

Store in a cool, dry, and well-ventilated place.[2][5]

Store locked up.[1][2]

Keep the container tightly closed.[1][2]

Disposal Plan
Proper disposal of 2-(4-Bromophenyl)propan-2-ol and its containers is essential to prevent

environmental contamination and comply with regulations.

Step 1: Waste Collection

Collect waste material in suitable, closed, and clearly labeled containers for disposal.[4][5]

Step 2: Disposal Method

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal regulations.[1]

It is recommended to contact a licensed professional waste disposal service to dispose of

this material.[4]

Contaminated packaging should be disposed of as unused product.[4]
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling 2-(4-
Bromophenyl)propan-2-ol from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-(4-Bromophenyl)propan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

